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Compound of Interest

Compound Name: 2-Bromo-4-iodobenzamide

Cat. No.: B1447311

Core Physicochemical & Structural Data

A foundational understanding of a molecule's properties is paramount for its effective use in
any research or development pipeline. 2-Bromo-4-iodobenzamide is a di-halogenated
aromatic compound whose structure offers distinct reactivity at multiple sites, a feature highly
valued in combinatorial chemistry and lead optimization.

Quantitative Data Summary

The essential physicochemical properties of 2-Bromo-4-iodobenzamide are summarized
below for quick reference.
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Property Value

Molecular Formula C7HsBrINO[1][2]

Molecular Weight 325.93 g/mol [1][2][3]

IUPAC Name 2-bromo-4-iodobenzamide

CAS Number 1261516-26-0[1][4]

Canonical SMILES C1=CC(=C(C=C1I)Br)C(=0O)N[1]
Appearance Typically an off-white to pale beige solid

Keep in a dark place, Sealed in dry, Room

Storage
Temperature[1]

Molecular Structure Diagram

The unique substitution pattern of 2-Bromo-4-iodobenzamide is the source of its synthetic
versatility. The bromine and iodine atoms, along with the amide group, provide multiple handles
for subsequent chemical modifications.

Activation Step Amidation & Purification

2-Bromo-4-iodobenzoic Acid JEEEMTN] Acyl Cr‘|Ionde (REIETD 2-Bromo-4-iodobenzoyl chloride Am‘rnono\ys\s Filtration, Washing 2-Bromo-4-iodobenzamide
(Starting Material) (REEeaE SelEhar (e, | g (Crude Intermediate) Reagent: Conc. NHsOH & Recrystallization (Final Product)
g Solvent: Anhydrous DCM/THE Conditions: 0 °C to RT il

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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